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Compound of Interest

Compound Name: Dbco-peg2-OH

Cat. No.: B15559491

An In-depth Technical Guide on the Core Properties and Applications of DBCO-PEG2-OH

Introduction

DBCO-PEG2-OH is a heterobifunctional linker molecule integral to the field of bioconjugation
and drug delivery. It features a dibenzocyclooctyne (DBCO) group at one end and a hydroxyl (-
OH) group at the other, separated by a short polyethylene glycol (PEG) spacer. The DBCO
moiety enables covalent bond formation with azide-containing molecules through a copper-free
click chemistry reaction, also known as Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).
[1][2][3] This bioorthogonal reaction is highly specific and can be performed under physiological
conditions without the need for a cytotoxic copper catalyst, making it ideal for applications
involving living cells and sensitive biomolecules.[4][5][6] The hydroxyl group provides a
versatile handle for further chemical modifications, while the hydrophilic PEG spacer enhances
water solubility and reduces steric hindrance.[7][8][9]

This technical guide provides a comprehensive overview of DBCO-PEG2-OH, including its
physicochemical properties, detailed experimental protocols for its use in bioconjugation, and
its applications in drug development.

Physicochemical Properties
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DBCO-PEG2-OH is a white solid or viscous liquid, depending on its purity and the specific
formulation.[10] Its key properties are summarized in the table below.

Property Value Source(s)
Molecular Formula C25H28N20s5 [11][12]
Molecular Weight 436.5 g/mol [11][12]
CAS Number 2181837-96-5 [11][12]
Purity Typically >95% [13]

B Soluble in water, DMSO, DMF,
Solubility [8][10]

and DCM

Long-term storage at -20°C,
N desiccated. Avoid frequent
Storage Conditions ) [8][10][13]
freeze-thaw cycles. Shipped at

ambient temperature.

Appearance Off-white solid or viscous liquid  [10]

Core Technology: Copper-Free Click Chemistry

The primary utility of DBCO-PEG2-OH lies in its ability to participate in SPAAC reactions. This
reaction is a cornerstone of bioorthogonal chemistry, allowing for the specific and efficient
ligation of molecules in complex biological environments.[4][5]

Reaction Mechanism

The reaction proceeds between the strained alkyne of the DBCO group and an azide, forming
a stable triazole linkage. The inherent ring strain of the cyclooctyne ring significantly lowers the
activation energy of the [3+2] cycloaddition, obviating the need for a copper catalyst.[4]
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Caption: Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) mechanism.

Applications in Research and Drug Development

The unique properties of DBCO-PEG2-OH make it a valuable tool in a variety of applications,
particularly in the development of targeted therapeutics and diagnostic agents.

Bioconjugation and Labeling

DBCO-PEG2-OH is widely used to label azide-modified biomolecules such as proteins,
antibodies, nucleic acids, and small molecules.[10][11] This enables the attachment of various
payloads, including fluorescent dyes, imaging agents, and therapeutic compounds.

Antibody-Drug Conjugates (ADCSs)

In the field of oncology, DBCO-PEG linkers are employed in the construction of ADCs. An
antibody is first modified with an azide group, which then reacts with a DBCO-functionalized
drug molecule. The PEG spacer enhances the solubility and pharmacokinetic profile of the
resulting ADC.
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Step 1: Antibody Modification Step 2: Drug Functionalization
Antibody Azide-PEG-NHS Ester Therapeutic Drug DBCO-PEG2-0OH Derivative
Reacts with Lysine Residues Conjugation
Azide-Modified Antibody DBCO-Functionalized Drug

SPAAC Reaction

Step 3%@* Chen;i/try Ligation

Antibody-Drug Conjugate (ADC)

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Add DBCO-Functionalized
Molecule (1.5-10x excess)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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